Chloroform;(1E,4E)-1,5-diphenylpenta-1,4-dien-3-one;palladium

• CAS No.: 52522-40-4
• Product Name: Chloroform;(1E,4E)-1,5-diphenylpenta-1,4-dien-3-one;palladium
• Molecular Formula: C52H43Cl3O3Pd2
• Molecular Weight: 1035.1 g/mol
• IUPAC Name: chloroform;(1E,4E)-1,5-diphenylpenta-1,4-dien-3-one;palladium
• Standard InChI: InChI=1S/3C17H14O.CHCl3.2Pd/c3*18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16;2-1(3)4;;/h3*1-14H;1H;;/b3*13-11+,14-12+
• Standard InChIKey: LNAMMBFJMYMQTO-FNEBRGMMSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C(Cl)(Cl)Cl.[Pd].[Pd]
• SMILES: C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C(Cl)(Cl)Cl.[Pd].[Pd]
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C(Cl)(Cl)Cl.[Pd].[Pd]
• Synonyms: Tris[μ-[(1,2-η:4,5-η)-(1E,4E)-1,5-diphenyl-1,4-pentadien-3-one]]di-palladium Compound With Trichloromethane; (E,E)-1,5-Diphenyl-1,4-pentadien-3-one Palladium Complex; Tris(dibenzylideneacetone)dipalladium Chloroform; Tris(dibenzylideneacetone)dipalla
• PubChem Compound: 11029508
• Last Modified: Nov 11 2021